![molecular formula C15H16F3N3 B5585395 4-(3-methyl-1-piperidinyl)-2-(trifluoromethyl)quinazoline](/img/structure/B5585395.png)
4-(3-methyl-1-piperidinyl)-2-(trifluoromethyl)quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of quinazoline derivatives, including compounds similar to 4-(3-methyl-1-piperidinyl)-2-(trifluoromethyl)quinazoline, often involves the condensation of various aromatic aldehydes with amino compounds in the presence of bases such as piperidine. For example, El-Hiti (1997) described the synthesis of 1,2-dihydro-1,2,4-triazoloquinazolin-9(1H)-ones by reacting 3-amino-2-anilinoquinazolinones with aromatic aldehydes in the presence of excess piperidine, leading to high yields of the desired products (El‐Hiti, 1997).
Molecular Structure Analysis
The molecular structure of quinazoline derivatives, including the target compound, is characterized by the quinazoline ring system, which consists of a benzene ring fused to a pyrimidine ring. The presence of functional groups such as the 3-methyl-1-piperidinyl and 2-(trifluoromethyl) groups significantly influences the compound's electronic and spatial configuration, affecting its reactivity and interactions with biological targets.
Chemical Reactions and Properties
Quinazoline derivatives can undergo various chemical reactions, including cyclization, acetylation, and dehydrogenation, depending on the substituents and reaction conditions. For instance, Ding et al. (2022) demonstrated the synthesis of quinazoline-2-aminothiazole hybrids containing a 4-piperidinylamide linker, which exhibited significant antifungal effects, showcasing the versatility of quinazoline derivatives in chemical synthesis (Ding et al., 2022).
properties
IUPAC Name |
4-(3-methylpiperidin-1-yl)-2-(trifluoromethyl)quinazoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3N3/c1-10-5-4-8-21(9-10)13-11-6-2-3-7-12(11)19-14(20-13)15(16,17)18/h2-3,6-7,10H,4-5,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZJNKKLYCAFBMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2=NC(=NC3=CC=CC=C32)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.